Cas no 131666-02-9 ((2-bromoethoxy)cyclopentane)

• Product Name: (2-bromoethoxy)cyclopentane
• CAS No: 131666-02-9
• MF: C₇H₁₃BrO
• MW: 193.081521749496
• CID: 4588293
• PubChem ID: 15752653
• Update Time: 2025-06-09

(2-bromoethoxy)cyclopentane Chemical and Physical Properties

Names and Identifiers

• (2-bromoethoxy)cyclopentane
• 131666-02-9
• AKOS000169432
• EN300-36272
• F8889-4580
• 2-bromoethoxycyclopentane
• SCHEMBL18097667

• Inchi： 1S/C7H13BrO/c8-5-6-9-7-3-1-2-4-7/h7H,1-6H2
• InChI Key： QRVITJYOUROISY-UHFFFAOYSA-N
• SMILES： C1(OCCBr)CCCC1

Computed Properties

• Exact Mass: 192.01498g/mol
• Monoisotopic Mass: 192.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 69.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on (2-bromoethoxy)cyclopentane

Introduction to (2-Bromoethoxy)cyclopentane (CAS No. 131666-02-9)

(2-Bromoethoxy)cyclopentane (CAS No. 131666-02-9) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which consists of a cyclopentane ring substituted with a 2-bromoethoxy group. The combination of the cyclic and brominated functionalities makes it an attractive building block for the synthesis of a wide range of biologically active molecules and advanced materials.

The 2-bromoethoxy group in (2-bromoethoxy)cyclopentane is particularly noteworthy due to its reactivity and functional versatility. The bromine atom can serve as a leaving group in nucleophilic substitution reactions, making it an excellent precursor for the introduction of various functional groups. This property has been exploited in the synthesis of complex organic molecules, including pharmaceuticals, agrochemicals, and polymers.

Recent research has highlighted the potential of (2-bromoethoxy)cyclopentane in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The cyclopentane ring provides structural rigidity that can enhance the binding affinity and selectivity of these derivatives to their target proteins.

In addition to its applications in medicinal chemistry, (2-bromoethoxy)cyclopentane has also found use in materials science. Its unique combination of functional groups allows for the design and synthesis of advanced polymers with tailored properties. For example, researchers at the University of California, Berkeley, have developed a series of copolymers derived from (2-bromoethoxy)cyclopentane that exhibit excellent thermal stability and mechanical strength. These polymers have potential applications in electronics, coatings, and composite materials.

The synthetic accessibility of (2-bromoethoxy)cyclopentane is another factor contributing to its widespread use. Various methods have been reported for its preparation, including nucleophilic substitution reactions and transition-metal-catalyzed coupling reactions. A recent study published in the Tetrahedron Letters described an efficient one-pot synthesis route that significantly reduces the number of steps required to produce this compound, making it more accessible for large-scale applications.

The environmental impact of chemical compounds is an increasingly important consideration in their development and use. Research into the biodegradability and toxicity of (2-bromoethoxy)cyclopentane has shown that it exhibits low environmental persistence and minimal toxicity to aquatic organisms. This makes it a more environmentally friendly option compared to some traditional brominated compounds.

In conclusion, (2-bromoethoxy)cyclopentane (CAS No. 131666-02-9) is a valuable compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features and synthetic accessibility make it an attractive building block for the development of novel molecules and materials with diverse functionalities. Ongoing research continues to uncover new applications and optimize its use in various fields.